Cas no 72973-90-1 (L-Glutamic acid,N-[4-[[[2-amino-5-(carboxymethyl)-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-(9CI))

• Product Name: L-Glutamic acid,N-[4-[[[2-amino-5-(carboxymethyl)-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-(9CI)
• CAS No: 72973-90-1
• MF: C₂₁H₂₅N₇O₈
• MW: 503.465304136276
• CID: 578337
• PubChem ID: 135479065
• Update Time: 2025-04-19

L-Glutamic acid,N-[4-[[[2-amino-5-(carboxymethyl)-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[[2-amino-5-(carboxymethyl)-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-(9CI)
• 2-[[4-[[2-amino-5-(carboxymethyl)-4-oxo-1,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• NSC-294906
• NSC294906
• SCHEMBL8372322
• 72973-90-1
• DTXSID50315499

• Inchi： 1S/C21H25N7O8/c22-21-26-17-16(19(34)27-21)28(9-15(31)32)12(8-24-17)7-23-11-3-1-10(2-4-11)18(33)25-13(20(35)36)5-6-14(29)30/h1-4,12-13,23H,5-9H2,(H,25,33)(H,29,30)(H,31,32)(H,35,36)(H4,22,24,26,27,34)
• InChI Key： DALNGPVWDIIWJB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(NC(C(=O)O)CCC(=O)O)=O)=CC=1)N2CC(=O)O

Computed Properties

• Exact Mass: 503.17665
• Monoisotopic Mass: 503.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Density: 1.71
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• PSA: 235.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives